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Compound of Interest

(2-Amino-5-
Compound Name:
methoxyphenyl)methanol

Cat. No.: B112770

For Immediate Reference: Treat (2-Amino-5-methoxyphenyl)methanol as Hazardous Waste.
Do Not Dispose Down the Drain.

This document provides critical safety and logistical guidance for the proper disposal of (2-
Amino-5-methoxyphenyl)methanol (CAS No. 55414-72-7). The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
handling and regulatory compliance.

Hazard Profile and Safety Data

(2-Amino-5-methoxyphenyl)methanol is classified as a hazardous substance. All personnel
handling this chemical waste must be familiar with its hazard profile.

Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed[1]

Acute Toxicity, Dermal H312: Harmful in contact with skin[1]
Skin Irritation H315: Causes skin irritation[1]

Eye Irritation H319: Causes serious eye irritation[1]
Acute Toxicity, Inhalation H332: Harmful if inhaled[1]

Respiratory Irritation H335: May cause respiratory irritation[1]
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Immediate Safety and Personal Protective
Equipment (PPE)
Prior to handling (2-Amino-5-methoxyphenyl)methanol waste, ensure all safety protocols are

in place.

o Engineering Controls: All handling of this chemical waste must be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[2] An eyewash station and

safety shower must be readily accessible.[2]

o Personal Protective Equipment (PPE): The following PPE is mandatory when handling (2-
Amino-5-methoxyphenyl)methanol waste:

o

Eye Protection: Tightly fitting chemical safety goggles and a face shield.

o Hand Protection: Chemical-resistant gloves, such as nitrile rubber. Inspect gloves for

integrity before each use.

o Body Protection: A flame-retardant lab coat. For larger quantities or in case of a spill, a

chemical-resistant apron or suit is recommended.

o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator with an organic vapor cartridge is required.

Detailed Disposal Protocol

The disposal of (2-Amino-5-methoxyphenyl)methanol must adhere to all local, state, and
federal regulations. Under no circumstances should this chemical be disposed of down the

sanitary sewer.
Step 1: Waste Collection
e Solid Waste:

o Collect solid (2-Amino-5-methoxyphenyl)methanol waste, including contaminated
personal protective equipment (e.g., gloves, weighing paper), in a designated, leak-proof,
and chemically compatible container.[3]
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o The container must be clearly labeled with the words "Hazardous Waste," the full chemical
name "(2-Amino-5-methoxyphenyl)methanol," and the associated hazard pictograms
(e.g., harmful/irritant).[3]

e Liquid Waste:

o Collect liquid waste containing (2-Amino-5-methoxyphenyl)methanol in a separate,
sealed, and clearly labeled hazardous waste container.[3]

o Do not mix this waste with other chemical waste streams unless compatibility has been
verified. Aromatic amines and alcohols can react dangerously with incompatible materials.

[A1[5]6][71[8]
o Avoid using metal containers for the collection of amine waste.

Step 2: Waste Storage

» Store the sealed hazardous waste container in a designated satellite accumulation area that
is cool, dry, and well-ventilated.

o Ensure the storage area is away from heat, sparks, open flames, and incompatible materials
such as strong oxidizing agents, acids, and acid chlorides.

o Keep the container tightly closed except when adding waste.[3]
Step 3: Final Disposal

» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

» Do not attempt to treat or neutralize the chemical waste in the laboratory without prior
approval from EHS.[9]

Step 4: Empty Container Disposal

o Empty containers that held (2-Amino-5-methoxyphenyl)methanol must be triple-rinsed
with a suitable solvent (e.g., methanol or ethanol).
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¢ The rinsate must be collected and disposed of as hazardous liquid waste.

« After triple-rinsing, the container label should be defaced, and the container can then be
disposed of as regular solid waste, in accordance with institutional policies.

Experimental Workflow and Disposal Decision
Diagram

The following diagrams illustrate the standard operating procedure for handling and the
decision-making process for the disposal of (2-Amino-5-methoxyphenyl)methanol.
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Caption: Standard operating procedure for handling (2-Amino-5-methoxyphenyl)methanol.
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Caption: Decision workflow for the proper disposal of (2-Amino-5-methoxyphenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Procedures for the Proper Disposal of (2-
Amino-5-methoxyphenyl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112770#2-amino-5-methoxyphenyl-methanol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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